Cas no 105284-38-6 (Acetamide, N-(4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl)-2-((3-(2-methyl-1-piperidinyl)propyl)amino)-, (Z)-2-butenedioate (1:1))

Acetamide, N-(4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl)-2-((3-(2-methyl-1-piperidinyl)propyl)amino)-, (Z)-2-butenedioate (1:1) structure
105284-38-6 structure
Product Name:Acetamide, N-(4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl)-2-((3-(2-methyl-1-piperidinyl)propyl)amino)-, (Z)-2-butenedioate (1:1)
CAS No:105284-38-6
MF:C27H36FN5O6
MW:545.603050231934
CID:211794
PubChem ID:6441171
Update Time:2025-04-19

Acetamide, N-(4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl)-2-((3-(2-methyl-1-piperidinyl)propyl)amino)-, (Z)-2-butenedioate (1:1) Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl)-2-((3-(2-methyl-1-piperidinyl)propyl)amino)-, (Z)-2-butenedioate (1:1)
    • Acetamide, N-(4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl)-2-((3-(2-methyl-1-piperidinyl)...
    • Acetamide, N-(4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl)-2-((3-(2-methyl-1-piperidinyl)propyl)amino)-, (Z)-2-butenedio
    • but-2-enedioic acid,N-[4-(2-fluorobenzoyl)-2,5-dimethylpyrazol-3-yl]-2-[3-(2-methylpiperidin-1-yl)propylamino]acetamide
    • compound FP 1
    • FP-1
    • N-(4-(2-Fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl)-2-((3-(2-methyl-1-piperidinyl)propyl)amino)acetamide-2-butenedioate(1:2)
    • N-{4-[(2-fluorophenyl)carbonyl]-1,3-dimethyl-1H-pyrazol-5-yl}-N~2~-[3-(2-methylpiperidin-1-yl)propyl]glycinamide (2Z)-but-2-enedioate
    • (Z)-But-2-enedioic acid;N-[4-(2-fluorobenzoyl)-2,5-dimethylpyrazol-3-yl]-2-[3-(2-methylpiperidin-1-yl)propylamino]acetamide
    • 105284-38-6
    • YEWBLRAJJWIBJY-BTJKTKAUSA-N
    • Inchi: 1S/C23H32FN5O2.C4H4O4/c1-16-9-6-7-13-29(16)14-8-12-25-15-20(30)26-23-21(17(2)27-28(23)3)22(31)18-10-4-5-11-19(18)24;5-3(6)1-2-4(7)8/h4-5,10-11,16,25H,6-9,12-15H2,1-3H3,(H,26,30);1-2H,(H,5,6)(H,7,8)/b;2-1-
    • InChI Key: YEWBLRAJJWIBJY-BTJKTKAUSA-N
    • SMILES: FC1C=CC=CC=1C(C1C(C)=NN(C)C=1NC(CNCCCN1CCCCC1C)=O)=O.OC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 545.26518
  • Monoisotopic Mass: 545.265
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 11
  • Complexity: 726
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 154Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 628.4°Cat760mmHg
  • Flash Point: 333.8°C
  • PSA: 153.86
  • LogP: 3.58130
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